Cas no 57709-35-0 (Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-)
57709-35-0 structure
Product Name:Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-
CAS No:57709-35-0
MF:C13H16N4S
MW:260.357940673828
CID:381341
PubChem ID:1500024
Update Time:2025-04-19
Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-
- 1-Methyl-4-(5-phenyl-[1,3,4]thiadiazol-2-yl)-piperazine
- 2-(4-methylpiperazin-1-yl)-5-phenyl-1,3,4-thiadiazole
- AKOS005223906
- Piperazine, 1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-
- 57709-35-0
- 1-Methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)piperazine
- Z285675080
- BRN 1135092
- CHEMBL4969944
- DTXSID60206420
-
- Inchi: 1S/C13H16N4S/c1-16-7-9-17(10-8-16)13-15-14-12(18-13)11-5-3-2-4-6-11/h2-6H,7-10H2,1H3
- InChI Key: BCIPEJZZNBCBIU-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CC=2)=NN=C1N1CCN(C)CC1
Computed Properties
- Exact Mass: 260.10978
- Monoisotopic Mass: 260.10956770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 60.5Ų
Experimental Properties
- PSA: 32.26
Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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